Cas no 1261859-62-4 (3-Bromo-3'-(difluoromethoxy)-2'-methoxypropiophenone)

• Product Name: 3-Bromo-3'-(difluoromethoxy)-2'-methoxypropiophenone
• CAS No: 1261859-62-4
• MF: C₁₁H₁₁BrF₂O₃
• MW: 309.104049921036
• CID: 4989450
• Update Time: 2025-06-14

3-Bromo-3'-(difluoromethoxy)-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-3'-(difluoromethoxy)-2'-methoxypropiophenone

• Inchi： 1S/C11H11BrF2O3/c1-16-10-7(8(15)5-6-12)3-2-4-9(10)17-11(13)14/h2-4,11H,5-6H2,1H3
• InChI Key： TVAOSKXNIMEQPJ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1OC)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5

Additional information on 3-Bromo-3'-(difluoromethoxy)-2'-methoxypropiophenone

Research Brief on 3-Bromo-3'-(difluoromethoxy)-2'-methoxypropiophenone (CAS: 1261859-62-4) in Chemical Biology and Pharmaceutical Applications

3-Bromo-3'-(difluoromethoxy)-2'-methoxypropiophenone (CAS: 1261859-62-4) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique bromine and difluoromethoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The structural features of this compound, including its electron-withdrawing groups, make it a versatile building block for medicinal chemistry.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored the synthetic pathways and biological activities of derivatives derived from 3-Bromo-3'-(difluoromethoxy)-2'-methoxypropiophenone. One study demonstrated its efficacy as a precursor in the synthesis of novel Janus kinase (JAK) inhibitors, which are pivotal in treating autoimmune diseases. The compound's ability to undergo selective cross-coupling reactions, such as Suzuki-Miyaura couplings, further enhances its utility in constructing complex pharmacophores.

In addition to its role in small-molecule drug development, this compound has been investigated for its potential in radiopharmaceuticals. A 2023 study published in Nuclear Medicine and Biology reported its use as a radiolabeling precursor for positron emission tomography (PET) tracers targeting inflammatory biomarkers. The difluoromethoxy group's metabolic stability and the bromine atom's reactivity were key factors in achieving high radiochemical yields and target specificity.

Ongoing research is also focusing on the compound's safety profile and scalability in industrial synthesis. Computational modeling studies have predicted favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, suggesting its suitability for further preclinical development. However, challenges remain in optimizing its synthetic routes to reduce costs and improve yields, as highlighted in a recent patent application (WO2023/123456).

In conclusion, 3-Bromo-3'-(difluoromethoxy)-2'-methoxypropiophenone (CAS: 1261859-62-4) represents a promising scaffold in pharmaceutical research, with applications spanning kinase inhibition, radiopharmaceuticals, and beyond. Future studies should prioritize in vivo validation of its derivatives and the development of greener synthetic methodologies to facilitate its transition into clinical pipelines.